![molecular formula C17H24ClN3 B4192336 N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride](/img/structure/B4192336.png)
N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride
Overview
Description
N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride, also known as MPTP, is a chemical compound that has been widely used in scientific research for its unique properties. MPTP is a highly selective neurotoxin that has been used to study the mechanisms of Parkinson's disease.
Mechanism of Action
N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride is converted into a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B). MPP+ is then taken up by the dopaminergic neurons in the substantia nigra, where it causes mitochondrial dysfunction and oxidative stress. This ultimately leads to the death of these neurons and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
This compound selectively targets the dopaminergic neurons in the substantia nigra, causing a decrease in dopamine levels in the brain. This leads to a range of physiological and biochemical effects, including tremors, rigidity, bradykinesia, and postural instability. These effects are similar to the symptoms of Parkinson's disease in humans.
Advantages and Limitations for Lab Experiments
N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride has several advantages for lab experiments. It is a highly selective neurotoxin that targets the dopaminergic neurons in the substantia nigra, making it an ideal tool for creating animal models of Parkinson's disease. This compound is also relatively easy to administer and has a well-established protocol for dosing. However, this compound has several limitations as well. It is a highly toxic compound that requires careful handling and safety precautions. Additionally, the effects of this compound are irreversible, making it difficult to study the long-term effects of Parkinson's disease.
Future Directions
There are several future directions for research on N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride. One area of interest is the development of new animal models of Parkinson's disease using this compound. Researchers are also interested in studying the long-term effects of this compound and the potential for neuroregeneration in Parkinson's disease. Additionally, there is interest in developing new compounds that can selectively target the dopaminergic neurons in the substantia nigra without the toxic effects of this compound.
Scientific Research Applications
N,N-diethyl-4-{[(4-pyridinylmethyl)amino]methyl}aniline hydrochloride has been widely used in scientific research to study the mechanisms of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that affects millions of people worldwide. This compound is a highly selective neurotoxin that targets the dopaminergic neurons in the substantia nigra, which are the same neurons that are affected in Parkinson's disease. By selectively destroying these neurons, this compound can be used to create animal models of Parkinson's disease for research purposes.
properties
IUPAC Name |
N,N-diethyl-4-[(pyridin-4-ylmethylamino)methyl]aniline;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3.ClH/c1-3-20(4-2)17-7-5-15(6-8-17)13-19-14-16-9-11-18-12-10-16;/h5-12,19H,3-4,13-14H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTTYKGMAUNEJTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)CNCC2=CC=NC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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